Cas no 33466-47-6 (Isodrosopterin)

• Product Name: Isodrosopterin
• CAS No: 33466-47-6
• MF: C₁₅H₁₆N₁₀O₂
• MW: 368.353340148926
• CID: 2004339
• PubChem ID: 136912401
• Update Time: 2025-04-21

Isodrosopterin Chemical and Physical Properties

Names and Identifiers

• 3,10-Diamino-14-methyl-5,6,6a,6b,7,8-hexahydro-2H-2,4,5,8,9,11,13,14a-octaaza-benzo[f]naphth[2,1-a]azulen-1,12-dion
• 3,10-diamino-14-methyl-5,6,6a,6b,7,8-hexahydro-2H-2,4,5,8,9,11,13,14a-octaaza-benzo[f]naphth[2,1-a]azulene-1,12-dione
• 33466-46-5
• Isodrosopterin
• (6aR,6bS)-3,10-Diamino-14-methyl-5,6,6a,6b,7,8-hexahydro-2H-pyrimido[4'',5'':2',3'][1,4]diazepino[6',5':3,4]pyrrolo[1,2-f]pteridine-1,12-dione
• 33466-47-6

• Inchi： 1S/C15H16N10O2/c1-4-7-5(2-18-10-8(20-7)12(26)23-14(16)21-10)6-3-19-11-9(25(4)6)13(27)24-15(17)22-11/h5-6H,2-3H2,1H3,(H3,16,18,21,23,26)(H4,17,19,22,24,27)
• InChI Key： YQZKTYLJVUNTLT-UHFFFAOYSA-N
• SMILES： CC1N2C(CNC3=C2C(=O)NC(N)=N3)C2C=1N=C1C(NC2)=NC(N)=NC1=O

Computed Properties

• Exact Mass: 368.14576979Da
• Monoisotopic Mass: 368.14576979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives